3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11FO4/c1-20-15(19)11-5-6-13(16)12(8-11)9-3-2-4-10(7-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key: XRBQLSUHVGYRPI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H11FO4
• DSSTOX Substance ID: DTXSID20683359
• Molecular Weight: 274.24 g/mol
• CAS RN: 1261941-54-1

Description

3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% (3-FMB) is an organic compound with a wide range of applications in the field of organic synthesis, especially in the preparation of pharmaceuticals. 3-FMB is a versatile intermediate that can be used for the synthesis of a large number of compounds, such as heterocyclic compounds, small molecules, and other organic compounds. 3-FMB has been used in the synthesis of many important drugs, including those used in cancer treatment and those used to treat Alzheimer's disease.

Mechanism of Action

3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is an organic compound that acts as an acid-base catalyst in the synthesis of a variety of compounds. The reaction proceeds through an acid-base reaction, in which the base reacts with the acid to form the desired product. The reaction can be carried out in a variety of solvents, such as ethanol, dimethylformamide, and acetonitrile. The reaction is typically conducted at room temperature, but can be carried out at higher temperatures if desired.
Biochemical and Physiological Effects
3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is an organic compound that has been used in the synthesis of a variety of drugs, including those used in cancer treatment and those used to treat Alzheimer's disease. While 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% itself does not have any direct biochemical or physiological effects, the compounds that it is used to synthesize may have such effects. For example, the anti-inflammatory drug ibuprofen, which is synthesized from 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%, has been shown to reduce inflammation, pain, and fever.

Advantages and Limitations for Lab Experiments

The use of 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. First, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is relatively inexpensive, making it a cost-effective reagent for laboratory experiments. Second, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is relatively stable, making it suitable for use in a variety of solvents. Third, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is a versatile intermediate that can be used in the synthesis of a variety of compounds. Finally, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is a relatively safe reagent, making it suitable for use in laboratory experiments.
One limitation of 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is that it is not soluble in water, making it unsuitable for use in aqueous solutions. Additionally, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is a relatively powerful acid, and care must be taken to ensure that it is not exposed to strong bases, which could cause a violent reaction.

Future Directions

The use of 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in the synthesis of a variety of compounds has been well-established, and its use is likely to continue for the foreseeable future. One potential future direction is the use of 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in the synthesis of new drugs, particularly those used in cancer treatment and those used to treat Alzheimer's disease. Additionally, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% could be used in the synthesis of other important compounds, such as the anti-inflammatory drug ibuprofen. Finally, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% could be used in the synthesis of a variety of other compounds, such as the antifungal drug fluconazole.

Synthesis Methods

3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized from 2-fluoro-5-methoxybenzoic acid and a suitable base. The reaction proceeds by an acid-base reaction, in which the base reacts with the acid to form the desired product. The reaction can be carried out in a variety of solvents, such as ethanol, dimethylformamide, and acetonitrile. The reaction is typically conducted at room temperature, but can be carried out at higher temperatures if desired.

Scientific Research Applications

3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, small molecules, and other organic compounds. 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of a variety of drugs, including those used in cancer treatment and those used to treat Alzheimer's disease. 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has also been used in the synthesis of other important compounds, such as the anti-inflammatory drug ibuprofen. Additionally, 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of a variety of other compounds, such as the antifungal drug fluconazole.